Cas no 103983-94-4 (2-(quinolin-6-yl)acetonitrile)
2-(quinolin-6-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinolineacetonitrile
- 2-(quinolin-6-yl)acetonitrile
- 2-quinolin-6-ylacetonitrile
- (Quinolin-6-yl)acetonitrile
- [6]Chinolyl-acetonitril
- [6]quinolyl-acetonitrile
- 2-(6-quinolinoyl)acetonitrile
- 6-Methylcyanochinolin
- 6-quinolinylacetonitrile
- ACMC-20m6s7
- AG-D-15608
- CTK0H2519
- KB-224570
- quinolin-6-ylacetonitrile
- SureCN836190
- Quinolin-6-yl-acetonitrile
- SCHEMBL836190
- SGSMUSDVKCMDGR-UHFFFAOYSA-N
- EN300-312337
- 103983-94-4
- AKOS009157732
- DTXSID40621293
-
- MDL: MFCD09923849
- Inchi: 1S/C11H8N2/c12-6-5-9-3-4-11-10(8-9)2-1-7-13-11/h1-4,7-8H,5H2
- InChI Key: SGSMUSDVKCMDGR-UHFFFAOYSA-N
- SMILES: N1C=CC=C2C=C(CC#N)C=CC=12
Computed Properties
- Exact Mass: 168.06884
- Monoisotopic Mass: 168.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- PSA: 36.68
- LogP: 2.30088
2-(quinolin-6-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-312337-1g |
2-(quinolin-6-yl)acetonitrile |
103983-94-4 | 95% | 1g |
$842.0 | 2023-09-05 | |
| Enamine | EN300-312337-5g |
2-(quinolin-6-yl)acetonitrile |
103983-94-4 | 95% | 5g |
$2443.0 | 2023-09-05 | |
| Enamine | EN300-312337-10g |
2-(quinolin-6-yl)acetonitrile |
103983-94-4 | 95% | 10g |
$3622.0 | 2023-09-05 | |
| Enamine | EN300-312337-0.05g |
2-(quinolin-6-yl)acetonitrile |
103983-94-4 | 95.0% | 0.05g |
$197.0 | 2025-03-19 | |
| Enamine | EN300-312337-0.1g |
2-(quinolin-6-yl)acetonitrile |
103983-94-4 | 95.0% | 0.1g |
$293.0 | 2025-03-19 | |
| Enamine | EN300-312337-0.25g |
2-(quinolin-6-yl)acetonitrile |
103983-94-4 | 95.0% | 0.25g |
$418.0 | 2025-03-19 | |
| Enamine | EN300-312337-0.5g |
2-(quinolin-6-yl)acetonitrile |
103983-94-4 | 95.0% | 0.5g |
$656.0 | 2025-03-19 | |
| Enamine | EN300-312337-1.0g |
2-(quinolin-6-yl)acetonitrile |
103983-94-4 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-312337-2.5g |
2-(quinolin-6-yl)acetonitrile |
103983-94-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-312337-5.0g |
2-(quinolin-6-yl)acetonitrile |
103983-94-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
2-(quinolin-6-yl)acetonitrile Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-(quinolin-6-yl)acetonitrile
Introduction to 2-(quinolin-6-yl)acetonitrile (CAS No. 103983-94-4)
2-(quinolin-6-yl)acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 103983-94-4, is a significant organic compound with a molecular structure featuring a quinoline moiety linked to an acetonitrile group. This compound has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research due to its versatile applications and potential biological activities. The quinoline scaffold, a well-known heterocyclic system, is widely recognized for its role in various bioactive molecules, while the acetonitrile moiety contributes to the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry.
The structural features of 2-(quinolin-6-yl)acetonitrile make it an intriguing candidate for further exploration in drug discovery. The presence of the quinoline ring system suggests potential interactions with biological targets such as enzymes and receptors, which are critical for therapeutic intervention. Additionally, the acetonitrile group can serve as a handle for further functionalization, allowing chemists to design derivatives with enhanced pharmacological properties.
In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy in treating various diseases. For instance, compounds based on the quinoline scaffold have shown promise in combating infectious diseases, particularly those caused by parasitic organisms like malaria. The acetonitrile-substituted quinolines are being investigated for their ability to modulate pathways involved in inflammation and oxidative stress, which are key factors in chronic diseases such as cancer and neurodegenerative disorders.
One of the most compelling aspects of 2-(quinolin-6-yl)acetonitrile is its potential as a building block for more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes implicated in metabolic disorders. By integrating the quinoline moiety with other pharmacophores, scientists aim to create drugs that exhibit improved selectivity and reduced side effects. The acetonitrile group's ability to participate in nucleophilic substitution reactions further enhances its utility in constructing diverse molecular architectures.
The synthesis of 2-(quinolin-6-yl)acetonitrile typically involves multi-step organic transformations, starting from readily available quinoline precursors. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also allow for the introduction of additional functional groups, expanding the compound's synthetic utility.
Recent studies have highlighted the role of 2-(quinolin-6-yl)acetonitrile in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The quinoline ring can interact with ATP-binding pockets of kinases, while the acetonitrile group provides steric hindrance and electronic modulation necessary for optimal binding affinity. Such insights have guided the design of next-generation inhibitors with enhanced potency and selectivity.
The pharmacokinetic properties of 2-(quinolin-6-yl)acetonitrile are also under investigation to optimize its delivery and efficacy. Researchers are exploring formulations that improve bioavailability and target specificity, ensuring that the compound reaches its intended biological site effectively. These efforts align with broader trends in pharmaceutical development aimed at achieving personalized medicine approaches.
Furthermore, the environmental impact of synthesizing and using 2-(quinolin-6-yl)acetonitrile is being considered alongside its therapeutic potential. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Such initiatives underscore the industry's commitment to responsible innovation and sustainability.
In conclusion, 2-(quinolin-6-yl)acetonitrile (CAS No. 103983-94-4) represents a promising compound with significant implications for pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a pivotal role in advancing medical science.
103983-94-4 (2-(quinolin-6-yl)acetonitrile) Related Products
- 39689-57-1(2-(1H-Indol-6-yl)acetonitrile)
- 23690-49-5(2-(1H-Indol-5-yl)acetonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)